2-(3-Chlorobenzoylamino)-4-methylthiazole-5-carboxylic Acid Benzylamide

• Molecular Formula: C19H16ClN3O2S
• Molecular Weight: 385.9 g/mol
• IUPAC Name: N-benzyl-2-[(3-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C19H16ClN3O2S/c1-12-16(18(25)21-11-13-6-3-2-4-7-13)26-19(22-12)23-17(24)14-8-5-9-15(20)10-14/h2-10H,11H2,1H3,(H,21,25)(H,22,23,24)
• InChI Key: ZHLKHOSOEZHULD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=CC(=CC=C2)Cl)C(=O)NCC3=CC=CC=C3

Description

2-(3-Chlorobenzoylamino)-4-methylthiazole-5-carboxylic Acid Benzylamide is a useful research compound. Its molecular formula is C19H16ClN3O2S and its molecular weight is 385.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the procedure as described in Example 2, making variations only as required to use 3-chlorobenzoyl chloride in place of benzoyl chloride to react with 2-amino-4-methylthiazole-5-carboxylic acid benzylamide, the title compound was obtained as a white solid in 32% yield; m.p. 178-179° C.; 1H NMR (CDCl3, 300 MHz) δ 8.05 (t, J=1.6 Hz, 1H), 7.86 (ddd, J=1.1, 1.6, and 7.8 Hz, 1H), 7.59-7.27 (m, 7H), 5.98 (t, J=5.3 Hz, 1H), 4.59 (d, J=5.6 Hz, 2H), 2.57 (s, 3H); MS (ES+) m/z 386 (M+1).